461-84-7

4-(Trifluoromethylthio)phenol

In Stock

• CAS RN:
• 461-84-7

• Formula:
• C7H5F3OS

• InChI:
• InChI=1S/C7H5F3OS/c8-7(9,10)12-6-3-1-5(11)2-4-6/h1-4,11H

• InChIKey:
• YYCPTWHVKSATQK-UHFFFAOYSA-N

• 4-(Trifluoromethylthio)phenol undergoes reaction with NBS (N-Bromosuccinimide), NIS (N-Iodosuccinimide), HNO₃, HNO₃/H₂SO₄ and 4-bromobenzyl bromide to afford bromo-, iodo-, nitro- and benzyl substituted products.
  
  

(2S)-5-oxooxolane-2-carboxylic acid

In Stock

• CAS RN:
• 21461-84-7

• Formula:
• C5H6O4

• InChI:
• InChI=1S/C5H6O4/c6-4-2-1-3(9-4)5(7)8/h3H,1-2H2,(H,7,8)/t3-/m0/s1

• InChIKey:
• QVADRSWDTZDDGR-VKHMYHEASA-N

• (S)-(+)-5-Oxo-2-tetrahydrofurancarboxylic acid is a chiral derivatizing agent for alcohols.
  (S)-alpha-hydroxyglutaric acid-gamma-lactone is a butan-4-olide obtained by formal intramolecular condensation between the 2-hydroxy and 4-carboxy groups of (S)-2-hydroxyglutaric acid It is a butan-4-olide and a monocarboxylic acid. It derives from a (S)-2-hydroxyglutaric acid. It is a conjugate acid of a (S)-alpha-hydroxyglutarate-gamma-lactone.
  

Flunixin meglumine

In Stock

• CAS RN:
• 42461-84-7

• Formula:
• C21H28F3N3O7

• InChI:
• InChI=1S/C14H11F3N2O2.C7H17NO5/c1-8-10(14(15,16)17)5-2-6-11(8)19-12-9(13(20)21)4-3-7-18-12;1-8-2-4(10)6(12)7(13)5(11)3-9/h2-7H,1H3,(H,18,19)(H,20,21);4-13H,2-3H2,1H3/t;4-,5+,6+,7+/m.0/s1

• InChIKey:
• MGCCHNLNRBULBU-WZTVWXICSA-N

• Flunixin is a non-steroidal anti-inflammatory drug (NSAID) that inhibits COX-1 and COX-2 (IC50s = 3.24 and 0.55 µM, respectively). It inhibits carrageenan-induced prostaglandin E2 (PGE2; ) and thromboxane B2 (TXB2; ) production in sheep exudate and serum, respectively, when administered at a dose of 1.1 mg/kg. Flunixin (1.1 mg/I/kg) has anti-inflammatory, analgesic, and antipyretic activity in horses. Formulations containing flunixin have been used in the veterinary treatment of pain and fever in livestock.
  Flunixin meglumine is a nonsteroidal anti-inflammatory drug and a potent cyclo-oxygenase (COX) inhibitor. It is commonly used as an analgesic and antipyretic in animals.
  Pharmaceutical secondary standards for application in quality control, provide pharma laboratories and manufacturers with a convenient and cost-effective alternative to the preparation of...

4-(4-Methylpyrazol-1-yl)benzoyl chloride

• CAS RN:
• 220461-84-7

• Formula:
• C11H9ClN2O

• InChI:
• InChI=1S/C11H9ClN2O/c1-8-6-13-14(7-8)10-4-2-9(3-5-10)11(12)15/h2-7H,1H3

• InChIKey:
• BVOLFLUWHFTWMV-UHFFFAOYSA-N

• 4-(4-Methylpyrazol-1-yl)benzoyl chloride is a useful research compound. Its molecular formula is C11H9ClN2O and its molecular weight is 220.65 g/mol. The purity is usually 95%.

(2S)-5-oxooxolane-2-carboxylic acid

• CAS RN:
• 1053656-51-1; 21461-84-7; 53558-93-3

• Formula:
• C5H6O4

• InChI:
• InChI=1S/C5H6O4/c6-4-2-1-3(9-4)5(7)8/h3H,1-2H2,(H,7,8)/t3-/m0/s1

• InChIKey:
• QVADRSWDTZDDGR-VKHMYHEASA-N

• (S)-alpha-hydroxyglutaric acid-gamma-lactone is a butan-4-olide obtained by formal intramolecular condensation between the 2-hydroxy and 4-carboxy groups of (S)-2-hydroxyglutaric acid It is a butan-4-olide and a monocarboxylic acid. It derives from a (S)-2-hydroxyglutaric acid. It is a conjugate acid of a (S)-alpha-hydroxyglutarate-gamma-lactone.